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Compound of Interest

Compound Name: (1S,2R)-2-Phenylcyclohexanol

Cat. No.: B1353938 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of (1S,2R)-2-
phenylcyclohexanol

This technical guide provides a comprehensive overview of the melting and boiling points of the

chiral compound (1S,2R)-2-phenylcyclohexanol. It is intended for researchers, scientists, and

professionals in drug development and organic synthesis who utilize this versatile intermediate.

The document details its key physical constants and outlines the standard experimental

protocols for their determination.

Physicochemical Data Presentation
(1S,2R)-2-phenylcyclohexanol, a chiral alcohol, is a white to off-white crystalline powder at

room temperature.[1] Its stereochemistry makes it a crucial building block in the asymmetric

synthesis of various pharmaceuticals.[1] The melting and boiling points are critical parameters

for its identification, purity assessment, and manipulation in synthetic protocols.

The quantitative data for these physical properties are summarized in the table below. It is

important to note that boiling points are highly dependent on ambient pressure.
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Parameter Value Conditions

Melting Point 63 - 67 °C Atmospheric Pressure

64 - 66 °C (lit.)[2][3]

65 °C

Boiling Point 276 - 281 °C (lit.) at 760 mmHg[2][3][4][5]

278.5 °C at 760 mmHg[6][7]

105 °C at 3 mmHg (Lit.)[1]

Note: "lit." refers to literature values.

Experimental Protocols
The determination of melting and boiling points are fundamental laboratory techniques for the

characterization and purity verification of organic compounds.[8] Pure compounds typically

exhibit sharp melting points, whereas impurities tend to depress and broaden the melting

range.[8]

Melting Point Determination (Capillary Method)
The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembk.com/en/chem/(1S,2R)-2-PHENYL-1-CYCLOHEXANOL
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3339954.htm
https://www.chembk.com/en/chem/(1S,2R)-2-PHENYL-1-CYCLOHEXANOL
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3339954.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3170692.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3170692.aspx
https://www.chemsrc.com/en/cas/98919-68-7_907422.html
https://www.chemsrc.com/en/cas/16201-63-1_680697.html
https://www.chemimpex.com/products/39636
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Ensure the (1S,2R)-2-phenylcyclohexanol sample is completely dry

and finely powdered.[9] Crush the crystalline solid using a mortar and pestle if necessary.

Capillary Loading: Pack a small amount of the powdered sample into the open end of a

capillary tube to a height of 1-2 cm by tapping the sealed end gently on a hard surface.[10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating: Begin heating the sample. A rapid heating rate can be used initially to find an

approximate melting range.[8] For an accurate measurement, repeat the process with a

fresh sample, heating slowly (approximately 1-2 °C per minute) as the temperature

approaches the expected melting point.

Observation and Recording: Record the temperature at which the first drop of liquid is

observed (the beginning of melting) and the temperature at which the entire solid has turned

into a clear liquid (the completion of melting).[10][11] This range is the melting point of the

sample.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[12] Two common methods are detailed below.

2.2.1. Micro-Determination (Thiele Tube Method)

This method is advantageous when only a small quantity of the substance is available (less

than 0.5 mL).[13]

Apparatus:

Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer
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Heat source (e.g., Bunsen burner)

Heating oil (e.g., paraffin oil)

Procedure:

Sample Preparation: Place a few milliliters of the liquid sample into the small test tube.[14]

Capillary Insertion: Place the capillary tube into the test tube with its open end downwards.

[15][16]

Apparatus Assembly: Attach the test tube to a thermometer. Immerse the assembly in a

Thiele tube containing heating oil, ensuring the sample is positioned near the middle of the

oil.[13]

Heating: Gently heat the side arm of the Thiele tube.[13] As the temperature rises, air

trapped in the capillary tube will bubble out.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tip.[13][15]

Cooling and Recording: Remove the heat source and allow the apparatus to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

the boiling point.[13] Record this temperature.

2.2.2. Simple Distillation Method

This method is suitable when a larger volume (at least 5-10 mL) of the sample is available.[12]

[13]

Apparatus:

Distillation flask

Condenser

Receiving flask

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Heat source (heating mantle)

Boiling chips or a stir bar

Procedure:

Apparatus Setup: Assemble the simple distillation apparatus. Place the liquid sample and a

few boiling chips into the distillation flask.[13]

Thermometer Placement: Position the thermometer so that the top of its bulb is level with the

bottom of the side-arm leading to the condenser. This ensures an accurate reading of the

vapor temperature.[13][15]

Heating: Heat the liquid to a gentle boil.

Observation and Recording: As the vapor condenses and collects in the receiving flask,

monitor the thermometer. The stable temperature reading observed during the distillation of

the bulk of the liquid is the boiling point.[13][15]

Pressure Correction: Record the atmospheric pressure, as the boiling point varies with it.[12]

[13]

Workflow and Process Visualization
The following diagram illustrates the logical workflow for the physicochemical characterization

of a supplied chemical sample such as (1S,2R)-2-phenylcyclohexanol.
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Physicochemical Characterization Workflow

Sample Acquisition
((1S,2R)-2-phenylcyclohexanol)

Purity Assessment
(e.g., Chiral Purity, Spectroscopy)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Distillation or Micro Method)

Data Analysis and Comparison
(Literature vs. Experimental)

Final Characterization Report

Click to download full resolution via product page

Caption: Workflow for the experimental characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemimpex.com/products/39636
https://www.chembk.com/en/chem/(1S,2R)-2-PHENYL-1-CYCLOHEXANOL
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3339954.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3339954.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3170692.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3170692.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3170692.aspx
https://www.chemsrc.com/en/cas/98919-68-7_907422.html
https://www.chemsrc.com/en/cas/16201-63-1_680697.html
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b1353938#1s-2r-2-phenylcyclohexanol-melting-point-and-boiling-point
https://www.benchchem.com/product/b1353938#1s-2r-2-phenylcyclohexanol-melting-point-and-boiling-point
https://www.benchchem.com/product/b1353938#1s-2r-2-phenylcyclohexanol-melting-point-and-boiling-point
https://www.benchchem.com/product/b1353938#1s-2r-2-phenylcyclohexanol-melting-point-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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